Cas no 349097-66-1 (3-Chloro-N-(2-fluorophenyl)propanamide)

• Product Name: 3-Chloro-N-(2-fluorophenyl)propanamide
• CAS No: 349097-66-1
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• MDL: MFCD01357336
• CID: 876093
• PubChem ID: 4256029
• Update Time: 2025-08-05

3-Chloro-N-(2-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(2-fluorophenyl)propanamide
• 3-chloro-N-(2-fluoro-phenyl)-propionamide
• propanamide, 3-chloro-N-(2-fluorophenyl)-
• DTXSID60401296
• ALBB-016588
• AKOS000263237
• DB-357056
• CS-0215539
• LS-05193
• EN300-25822
• 349097-66-1
• WGOCBWOFSIVDSP-UHFFFAOYSA-N
• A10066
• SB77486
• Z217707154
• SCHEMBL2675404
• MFCD01357336
• 3-chloro-N-(2-fluorophenyl) propanamide
• STL261807
• UPCMLD0ENAT5929366:001

• MDL： MFCD01357336
• Inchi： 1S/C9H9ClFNO/c10-6-5-9(13)12-8-4-2-1-3-7(8)11/h1-4H,5-6H2,(H,12,13)
• InChI Key： WGOCBWOFSIVDSP-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 201.03577
• Monoisotopic Mass: 201.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.304
• Boiling Point: 346.4°C at 760 mmHg
• Flash Point: 163.3°C
• Refractive Index: 1.56
• PSA: 29.1

3-Chloro-N-(2-fluorophenyl)propanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-Chloro-N-(2-fluorophenyl)propanamide

Comprehensive Analysis of 3-Chloro-N-(2-fluorophenyl)propanamide (CAS No. 349097-66-1): Properties, Applications, and Industry Insights

3-Chloro-N-(2-fluorophenyl)propanamide (CAS No. 349097-66-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorophenyl-derived amide exhibits a combination of halogenated and aromatic properties, making it a valuable intermediate in synthetic chemistry. The presence of both chloro and fluoro substituents enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for halogenated amides like 3-Chloro-N-(2-fluorophenyl)propanamide has surged, driven by their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, a hot topic in oncology and neurology research. The compound’s CAS No. 349097-66-1 is frequently searched in scientific databases, reflecting its growing relevance in high-impact studies.

From a molecular perspective, 3-Chloro-N-(2-fluorophenyl)propanamide showcases intriguing stereoelectronic effects. The 2-fluorophenyl group influences the compound’s conformational stability, while the propanamide backbone offers flexibility for derivatization. These attributes align with current trends in fragment-based drug design, where modular compounds are prioritized for lead optimization. Industry forums often highlight its compatibility with cross-coupling reactions, a technique dominating modern synthetic methodologies.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 349097-66-1. With increasing emphasis on green chemistry, researchers are exploring solvent-free synthesis routes for this compound. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify its purity—a critical factor given its pharmaceutical applications. These aspects resonate with search trends focusing on sustainable synthesis and quality control protocols.

The commercial landscape for 3-Chloro-N-(2-fluorophenyl)propanamide is evolving, with suppliers emphasizing cGMP compliance and batch-to-batch consistency. Patent analyses reveal its inclusion in several biocidal formulations and enzyme modulators, addressing frequent queries about its industrial utility. Furthermore, computational studies leveraging AI-driven molecular modeling predict novel applications, linking this compound to cutting-edge precision medicine initiatives.

In conclusion, 3-Chloro-N-(2-fluorophenyl)propanamide (CAS No. 349097-66-1) represents a nexus of innovation across multiple disciplines. Its chemical versatility, coupled with emerging applications in life sciences and advanced materials, ensures its continued prominence in research and development pipelines worldwide.